Cas no 2963-77-1 (4-(1H-1,3-benzodiazol-2-yl)aniline)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)aniline
• CAS No: 2963-77-1
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD00454395
• CID: 279262
• PubChem ID: 354335258
• Update Time: 2025-04-19

4-(1H-1,3-benzodiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Benzo[d]imidazol-2-yl)aniline
• 4-(1H-Benzimidazol-2-yl)aniline
• 2-(4-Aminophenyl)-1H-benzimidazole
• 4-(1H-BENZOIMIDAZOL-2-YL)-PHENYLAMINE
• Benzenamine,4-(1H-benzimidazol-2-yl)-
• 2-(4-Aminophenyl)benzimidazole
• 4-(1H-1,3-benzodiazol-2-yl)aniline
• Benzenamine, 4-(1H-benzimidazol-2-yl)-
• 4-(1H-benzimidazol-2-yl)phenylamine
• 2-(p-Aminophenyl)benzimidazole
• VQFBXSRZSUJGOF-UHFFFAOYSA-N
• 4-benzimidazol-2-ylphenylamine
• 2-[p-Aminophenyl]benzimidazole
• NSC403411
• Cambridge id 5152660
• TimTec1_000998
• Oprea1_181915
• Oprea1_645672
• MLS000102846
• AB00074581-01
• AKOS000104179
• BB 0219590
• HMS1536N08
• 4-(1 h-benzoimidazol-2-yl)-phenylamine
• AG-664/01340045
• J-017587
• C74518
• CHEMBL111951
• FT-0677054
• Z56784366
• AM20040121
• F0725-0359
• B5710
• EN300-02095
• 4-(1H-Benzimidazol-2-yl)aniline #
• 2963-77-1
• DTXSID10323237
• 2-(4-aminophenyl)-benzimidazole
• MFCD00454395
• A876416
• NSC-403411
• 4-benzimidazol-2-yl-phenylamine
• 4-(1h-benzimidazol-2-yl) phenylamine
• BRD-K95559356-001-01-4
• 4-(1H-benzoimidazol-2-yl)phenylamine
• CCG-103174
• [4-(1H-benzoimidazol-2-yl)-phenyl]-amine
• CS-0072898
• 4-(2-Benzimidazolyl)aniline
• SCHEMBL222131
• HMS2259O06
• SY079091
• BS-14062
• SMR000015520
• DB-105765
• ALBB-014798
• XH0050
• STK058945
• BBL007933

• MDL： MFCD00454395
• Inchi： 1S/C13H11N3/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H,14H2,(H,15,16)
• InChI Key： VQFBXSRZSUJGOF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7

Experimental Properties

• Density: 1.286
• Melting Point: 248.0 to 252.0 deg-C
• Boiling Point: 466.3°C at 760 mmHg
• Flash Point: 266.9°C
• Refractive Index: 1.737
• PSA: 54.70000
• LogP: 3.39330
• λmax: 314(HCl aq.)(lit.)

4-(1H-1,3-benzodiazol-2-yl)aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature